Cas no 2172223-14-0 (5-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpiperidine)

• Product Name: 5-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpiperidine
• CAS No: 2172223-14-0
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 5777792
• PubChem ID: 165863880
• Update Time: 2025-10-30

5-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1476696
• 2172223-14-0
• 5-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpiperidine

• Inchi： 1S/C13H23N3/c1-10-5-6-11(7-14-10)12-8-15-16(9-12)13(2,3)4/h8-11,14H,5-7H2,1-4H3
• InChI Key： MXTBEBSMKXUVGM-UHFFFAOYSA-N
• SMILES： N1CC(C2C=NN(C=2)C(C)(C)C)CCC1C

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.8Ų

Additional information on 5-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpiperidine

Introduction to 5-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpiperidine (CAS No. 2172223-14-0)

5-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpiperidine, identified by its CAS number 2172223-14-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its structural features and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The compound’s unique combination of a piperidine ring and a pyrazole moiety, further functionalized with a 1-tert-butyl group, contributes to its distinct chemical properties and reactivity.

The 1H-pyrazol-4-yl substituent in the molecular structure imparts specific electronic and steric characteristics, which can influence its interactions with biological targets. This moiety is well-documented for its role in various pharmacophores, particularly in kinase inhibitors and other enzyme-targeted drugs. The presence of the 2-methylpiperidine core enhances the compound’s solubility and metabolic stability, key factors in drug design. These attributes make 5-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpiperidine a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological receptors. Studies indicate that the 1-tert-butyl group can serve as a hydrophobic anchor, improving binding affinity to protein targets. Additionally, the pyrazole ring’s ability to engage in hydrogen bonding and π-stacking interactions further enhances its potential as a drug-like molecule. These insights have guided the optimization of analogs with improved pharmacokinetic profiles.

In the context of current research, 5-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpiperidine has been investigated for its potential role in modulating inflammatory pathways. Preclinical studies suggest that derivatives of this compound may exhibit anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The tert-butyl group’s steric bulk can prevent unwanted side reactions, ensuring selectivity towards therapeutic targets. Such findings align with the broader trend in drug development towards targeted therapies with minimal off-target effects.

The synthesis of 5-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpiperidine involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and functional group modifications. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only streamline the production process but also allow for rapid diversification of the compound library for screening purposes.

One notable application of this compound is in the development of small-molecule probes for biochemical assays. Its well-defined structure enables researchers to design selective inhibitors or activators for specific enzymes or receptors. For instance, modifications at the pyrazol-4-yl position can fine-tune binding interactions, making it possible to explore different biological pathways without compromising efficacy. This flexibility underscores the compound’s utility as a building block in drug discovery.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design due to their diverse biological activities and favorable pharmacokinetic properties. 5-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpiperidine exemplifies this trend by combining structural elements known to enhance drug-likeness. Its potential applications span across multiple therapeutic areas, including oncology, neurology, and immunology, where targeted interventions are critical.

Future research directions may focus on exploring the compound’s role in modulating central nervous system (CNS) disorders. The piperidine ring is commonly found in psychoactive drugs due to its ability to cross the blood-brain barrier efficiently. By integrating this moiety with other pharmacophores, scientists aim to develop novel therapeutics with improved efficacy and reduced side effects. The 1H-pyrazol-4-yl group’s interaction with CNS receptors remains an area of active investigation.

Environmental considerations also play a crucial role in modern drug development. The synthesis and application of 5-(1-tert-butyl-1H-pyrazol-4-yll)-2-methylpiperidine must adhere to sustainable practices to minimize ecological impact. Green chemistry principles are being integrated into synthetic routes to reduce waste generation and energy consumption. Such efforts ensure that pharmaceutical innovation aligns with global sustainability goals while maintaining high standards of safety and efficacy.

In summary, 5-(1H-pyrazol - 4 - yl) - 2 - methylpip eridine (CAS No . 2172223 - 14 - 0 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , combined with promising biological activities , make it a valuable asset in drug discovery . Ongoing research continues to uncover new applications for this compound , reinforcing its importance as a scaffold for developing next-generation therapeutics . As scientific understanding evolves , so too will the applications and refinements of this remarkable molecule . p >